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Compound of Interest

Compound Name: Potassium hydroxide

Cat. No.: B072376 Get Quote

This technical guide provides a comprehensive overview of the core acid-base characteristics

of potassium hydroxide (KOH) for researchers, scientists, and drug development

professionals. It includes quantitative data, detailed experimental protocols, and visualizations

of key concepts.

Core Acid-Base Properties of Potassium Hydroxide
Potassium hydroxide is a strong base, a classification that stems from its complete

dissociation in aqueous solutions.[1][2] This dissociation yields potassium ions (K⁺) and

hydroxide ions (OH⁻), with the latter being responsible for the basicity of the solution.[2][3] The

high concentration of hydroxide ions results in a high pH, typically ranging from 10 to 13 for

common solutions.[1][4]

The reaction for the dissociation of potassium hydroxide in water is as follows:

KOH (s) → K⁺ (aq) + OH⁻ (aq)

Quantitative Data Summary
The following tables summarize the key quantitative data related to the acid-base properties of

potassium hydroxide.
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Property Value Reference

pKa of the conjugate acid

(H₂O)
~14.7 [5][6]

pKb ~0.5 [7][8]

Dissociation Constant (Kb)
Approaches infinity, indicating

complete dissociation.
[9]

Concentration (M) Approximate pH Reference

1.0 14.0 [5][10]

0.1 13.0 [11]

0.05 12.7 [4]

0.001 11.0 [12]

0.00018 10.2 [13]

Experimental Protocols for Characterization
The acid-base properties of potassium hydroxide can be experimentally determined and

verified through several standard laboratory procedures.

Acid-Base Titration
Acid-base titration is a classic method to determine the concentration of a KOH solution. This

involves neutralizing the base with a strong acid of known concentration.

Protocol for Titration of KOH with Hydrochloric Acid (HCl):

Preparation of Standard Acid Solution: Prepare a standard solution of hydrochloric acid (e.g.,

1.00 mol dm⁻³) by diluting a concentrated stock solution and standardizing it against a

primary standard.

Sample Preparation: Accurately weigh a sample of solid potassium hydroxide (e.g., ~2.0 g)

and dissolve it in a known volume of deionized, carbon dioxide-free water (e.g., 25 cm³) in a
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conical flask.[14] Note: The dissolution of KOH is highly exothermic and requires appropriate

safety precautions.[15]

Indicator Addition: Add a few drops of a suitable indicator, such as phenolphthalein, to the

KOH solution.[14][16] In a basic solution, phenolphthalein will turn pink.[16]

Titration: Slowly add the standardized HCl solution from a burette to the KOH solution while

constantly stirring.[14][17]

Endpoint Determination: Continue the titration until the endpoint is reached, which is

indicated by a persistent color change of the indicator from pink to colorless.[14] Record the

volume of HCl used.

Calculation: The concentration of the KOH solution can be calculated using the stoichiometry

of the neutralization reaction: KOH + HCl → KCl + H₂O.

Conductivity Measurement
The electrical conductivity of a potassium hydroxide solution is directly related to the

concentration of its ions. As a strong electrolyte, KOH solutions are highly conductive.

Protocol for Conductivity Measurement:

Instrument Calibration: Calibrate the conductivity meter using standard solutions of known

conductivity (e.g., potassium chloride solutions).[18]

Sample Preparation: Prepare a series of potassium hydroxide solutions of known

concentrations in deionized water.

Measurement: Immerse the conductivity probe into the KOH solution, ensuring the

electrodes are fully submerged.

Data Acquisition: Record the conductivity reading once it has stabilized. Measurements can

be taken at various temperatures to observe the effect of temperature on conductivity.[19]

[20]

Analysis: Plot a graph of conductivity versus concentration. For a strong electrolyte like KOH,

this relationship is approximately linear at lower concentrations.
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Visualizations
Dissociation of Potassium Hydroxide in Water
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Aqueous Solution

KOH (s)

H₂O

K⁺ (aq)Dissociates in

OH⁻ (aq)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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